3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[cyclopropyl(2-hydroxyethyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26N2O3/c21-12-11-20(16-8-9-16)17-7-4-10-19(13-17)18(22)23-14-15-5-2-1-3-6-15/h1-3,5-6,16-17,21H,4,7-14H2
• InChI Key: OISJMILIJKPZRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)N(CCO)C3CC3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group at position 1, a cyclopropyl-2-hydroxyethylamino substituent at position 3, and a six-membered piperidine ring. This compound is primarily utilized in scientific research, particularly in medicinal chemistry and organic synthesis, as a precursor or intermediate for bioactive molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereoisomeric Variants

• (S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester This stereoisomer shares the same backbone as the target compound but differs in its (S)-configuration. Stereochemistry significantly impacts receptor binding and metabolic pathways, though specific biological data remain undisclosed. Both isomers are restricted to research applications .

Piperidine Derivatives with Varied Substituents

3-(tert-Butoxycarbonyl-methyl-amino)-piperidine-1-carboxylic acid benzyl ester (QV-3403)

• Structure: Replaces the cyclopropyl-hydroxyethyl group with a methylamino-tert-butoxycarbonyl substituent.
• Properties : The tert-butoxycarbonyl (Boc) group enhances stability against hydrolysis compared to the benzyl ester. High purity (98%) and commercial availability make it preferable for synthetic workflows .

3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Structure: Substitutes the hydroxyethyl group with an amino-acetyl moiety and uses a tert-butyl ester.

Cyclopropyl-Containing Analogs

tert-Butyl 3-(cyclopropyl(3-fluorobenzyl)-carbamoyl)piperidine-1-carboxylate

• Structure : Incorporates a 3-fluorobenzyl-carbamoyl group and a tert-butyl ester.
• Properties : The fluorobenzyl group enhances lipophilicity and bioavailability, while the carbamoyl linkage may influence target affinity. Fluorine’s electronegativity could improve binding in hydrophobic pockets .

Pyrrolidine-Based Analogs

(R)-3-[(2-Hydroxy-ethyl)-Methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Structure : Replaces piperidine with pyrrolidine (5-membered ring) and adds a methyl group.
• The (R)-configuration may lead to divergent biological activity compared to piperidine derivatives .

Structural and Functional Comparison Table

Compound Name	Key Substituents	Ring System	Ester Group	Molecular Weight	Availability
Target Compound	Cyclopropyl, 2-hydroxyethyl	Piperidine	Benzyl	N/A	Discontinued
(S)-Isomer	Cyclopropyl, 2-hydroxyethyl (S-config.)	Piperidine	Benzyl	N/A	Research-only
QV-3403	Methylamino, Boc	Piperidine	Benzyl	N/A	Available (98% purity)
3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Cyclopropyl, amino-acetyl	Piperidine	tert-Butyl	N/A	Enquiry-based
(R)-3-[(2-Hydroxy-ethyl)-Methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	Methyl, 2-hydroxyethyl	Pyrrolidine	Benzyl	278.35 g/mol	Supplier-dependent

Key Findings and Implications

Substituent Effects : Hydrophilic groups (e.g., hydroxyethyl) improve solubility, while bulky esters (e.g., tert-butyl) enhance stability but reduce reactivity.

Stereochemistry and Ring Size : (S)- or (R)-configurations and piperidine/pyrrolidine rings dictate conformational preferences, influencing target engagement.

Commercial Accessibility : Discontinuation of the target compound highlights the need for synthetic alternatives like QV-3403 or custom synthesis routes.

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for preparing 3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester?

• Methodological Answer : Synthesis typically involves multi-step organic reactions:

• Step 1 : Preparation of a protected piperidine core (e.g., Boc-protected piperidine) to prevent unwanted side reactions.
• Step 2 : Functionalization via nucleophilic substitution or coupling to introduce cyclopropyl and hydroxyethyl groups.
• Step 3 : Benzyl ester formation using coupling agents like DCC (dicyclohexylcarbodiimide) or HOBt (hydroxybenzotriazole) in anhydrous solvents (e.g., dichloromethane).
• Step 4 : Deprotection and purification via column chromatography or recrystallization .

Q. How is the compound characterized to confirm its structural integrity and purity?

• Methodological Answer :

• Spectroscopy : ¹H/¹³C NMR to verify substituent positions and stereochemistry; IR spectroscopy to confirm functional groups (e.g., ester carbonyl at ~1700 cm⁻¹).
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) for molecular weight validation.
• Chromatography : HPLC or GC-MS to assess purity (>95% is typical for research-grade material).
• X-ray Crystallography (if crystalline): Resolves absolute configuration and bond angles .

Q. What biological relevance does this compound hold in drug discovery?

• Methodological Answer : The piperidine-benzyl ester scaffold is common in CNS-targeting pharmaceuticals. Potential applications include:

• Enzyme Inhibition : Testing against proteases or kinases via fluorogenic assays.
• Receptor Binding : Radioligand displacement assays (e.g., for GPCRs) to measure affinity (IC₅₀ values).
• Structural Analogues : Compare with known carbamates or piperidine derivatives (e.g., ) to infer activity .

Advanced Research Questions

Q. How do reaction conditions influence stereochemical outcomes during synthesis?

• Methodological Answer :

• Chiral Auxiliaries : Use (R)- or (S)-configured starting materials (e.g., ’s (S)-2-aminopropionyl group) to control stereochemistry.
• Low-Temperature NMR : Monitor intermediates in DAST-mediated rearrangements (e.g., ’s spirocyclopropyl-indole intermediate) to track stereospecificity.
• Catalysts : Asymmetric catalysis (e.g., chiral palladium complexes) for enantioselective coupling .

Q. What factors govern the compound’s stability under varying pH and temperature conditions?

• Methodological Answer :

• pH Sensitivity : Carbamate esters hydrolyze rapidly in basic conditions (pH >9). Stability studies in buffers (pH 5–8) using HPLC to track degradation.
• Thermal Stability : Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition temperatures.
• Moisture Control : Storage under inert gas (argon) with molecular sieves to prevent hydrolysis .

Q. How can researchers resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay Validation : Replicate experiments with standardized protocols (e.g., uniform cell lines, ATP concentration in kinase assays).
• Metabolite Screening : LC-MS to identify degradation products that may interfere with activity.
• Computational Modeling : Docking studies (e.g., AutoDock Vina) to predict binding modes and reconcile discrepancies in IC₅₀ values .

Q. What strategies optimize yield in multi-step syntheses of this compound?

• Methodological Answer :

• Stepwise Monitoring : Use TLC or inline IR to track reaction progress and minimize side products.
• Microwave-Assisted Synthesis : Accelerate slow steps (e.g., cyclopropane ring formation) with controlled heating.
• Solvent Optimization : Polar aprotic solvents (DMF, acetonitrile) for SN2 reactions; non-polar solvents (toluene) for Friedel-Crafts acylations .